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Compound of Interest

Compound Name: Tridecanoic acid-d2

Cat. No.: B1429350 Get Quote

For researchers, scientists, and drug development professionals, the integrity of experimental

work is intrinsically linked to rigorous safety and operational protocols. Proper handling and

disposal of specialized chemical reagents like Tridecanoic acid-d2 are paramount to ensuring

a safe laboratory environment and maintaining regulatory compliance. This guide provides

essential, step-by-step procedures for the safe disposal of Tridecanoic acid-d2, safeguarding

both personnel and the environment.

Immediate Safety and Hazard Information
Tridecanoic acid-d2, a deuterated fatty acid, should be handled with the same precautions as

its non-labeled counterpart, Tridecanoic acid. According to safety data sheets (SDS), the

compound is classified as a hazardous substance.[1][2] Adherence to appropriate safety

measures is critical from acquisition through disposal.

Hazard Identification and Classification:

The primary hazards associated with Tridecanoic acid-d2 are based on the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[2]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2][3]

Essential Personal Protective Equipment (PPE):

When handling Tridecanoic acid-d2, especially during disposal and spill cleanup, all

personnel must use appropriate PPE to prevent exposure.[1][4]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[1]

Eye/Face Protection: Use safety goggles or glasses. A face shield is recommended when

there is a risk of splashing.[1]

Skin and Body Protection: A laboratory coat or other protective clothing is required.[1]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]

[5] For spill cleanup or in case of inadequate ventilation, a self-contained breathing

apparatus or a chemical cartridge respirator may be necessary.[1]

Standard Operating Procedure for Disposal
The disposal of Tridecanoic acid-d2 must comply with federal, state, and local regulations for

hazardous waste.[1][6] At the federal level, the Environmental Protection Agency (EPA)

regulates chemical waste under the Resource Conservation and Recovery Act (RCRA).[7]

Never dispose of Tridecanoic acid-d2 down the drain or in the regular trash.[6][8]

Step 1: Waste Collection and Containerization
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Select a Compatible Container: Use a chemically compatible container for waste collection.

The original product container is often a suitable choice.[9] If reusing a container, ensure it is

thoroughly clean and dry to prevent reactions with the waste.[6] The container must have a

secure, tightly-fitting lid.[9]

Proper Labeling: The container must be clearly labeled as "Hazardous Waste."[10] The label

should also include the full chemical name ("Tridecanoic acid-d2") and a clear description

of its hazards (e.g., "Irritant," "Harmful if Swallowed").[2][10]

Keep Containers Closed: Waste containers must remain sealed at all times, except when

waste is being added.[9][10]

Step 2: Waste Storage (Satellite Accumulation)
Designated Storage Area: Store the waste container in a designated Satellite Accumulation

Area (SAA), which must be at or near the point of waste generation and under the control of

laboratory personnel.[9][10]

Segregate Incompatibles: Store the Tridecanoic acid-d2 waste away from incompatible

materials, particularly strong oxidizing agents.[8][9] It is also crucial to segregate acids from

bases and reactive chemicals.[9]

Secondary Containment: It is best practice to place the waste container in secondary

containment (such as a chemical-resistant tray or tub) to contain any potential leaks or spills.

[6]

Step 3: Arranging for Final Disposal
Contact EHS: Do not attempt to transport or dispose of the waste personally. Contact your

institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste

disposal company to arrange for pickup.[1][10]

Provide Documentation: Be prepared to provide information on the waste's composition and

volume to the disposal vendor. This is often done through a chemical waste pickup request

form.[11]
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The following diagram outlines the logical workflow for the proper disposal of Tridecanoic
acid-d2.

Tridecanoic Acid-d2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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